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Compound of Interest

N-(2-benzylphenyl)pyridine-3-
Compound Name:
carboxamide

Cat. No.: B3488540

Get Quote

Executive Summary

N-(2-benzylphenyl)pyridine-3-carboxamide (Molecular Formula: C

H
N

O; MW: 288.35 g/mol ) represents a "privileged scaffold” in medicinal chemistry. Structurally, it
fuses a nicotinamide pharmacophore with a sterically demanding 2-benzylaniline moiety. This

architecture is frequently encountered in the design of Type Il kinase inhibitors (e.g., targeting

VEGFR, p38 MAP kinase) where the "kinked" conformation induced by the ortho-benzyl group
allows the molecule to access hydrophobic back-pockets in the ATP-binding site.

This guide provides a definitive protocol for the synthesis, purification, and multi-modal spectral
validation (NMR, IR, MS) of this compound. It is designed to serve as a self-validating standard
for researchers utilizing this scaffold in lead optimization.

Synthetic Pathway & Purity Profile[1][2]
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To ensure the spectral data presented below correlates to a high-purity standard, the
compound is synthesized via a Schotten-Baumann-type acylation. This route minimizes side
reactions common in direct thermal condensation.

Reaction Scheme

The synthesis couples nicotinoyl chloride hydrochloride with 2-benzylaniline in the presence of
a non-nucleophilic base (DIPEA or Pyridine) to scavenge HCI.
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Figure 1: Synthetic pathway for the target amide.
Purity Criteria (HPLC-UV)
o Stationary Phase: C18 Reverse Phase (e.g., Agilent Zorbax Eclipse Plus, 3.5 um).
» Mobile Phase: Gradient 5%

95% Acetonitrile in Water (0.1% Formic Acid).

o Detection:

at 254 nm (aromatic) and 210 nm (amide).

o Acceptance Threshold: >98.5% area under the curve (AUC) required for spectral validation.

Mass Spectrometry (MS) Analysis
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Mass spectrometry provides the primary confirmation of molecular weight and structural

connectivity. The fragmentation pattern is characteristic of N-aryl nicotinamides.

Acquisition Parameters

« lonization: Electrospray lonization (ESI), Positive Mode.[1]

o Capillary Voltage: 3.5 kV.

e Source Temp: 300°C.

Fragmentation Data

lon Type

m/z (Observed)

Assignment

Mechanistic Insight

[M+H]*+

289.1

Parent lon

Protonation of pyridine
nitrogen (most basic

site).

Fragment A

2121

[M - Ph]*

Loss of the distal
phenyl ring (benzyl

cleavage).

Fragment B

106.0

[Py-COJ*

Acylium ion derived
from nicotinoyl

cleavage.

Fragment C

91.1

[C7HA]+

Tropylium ion

(diagnostic for benzyl

group).

Fragmentation Pathway Diagram
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Figure 2: ESI-MS fragmentation logic showing the origin of the diagnostic tropylium ion.

Infrared Spectroscopy (FT-IR)[1][4]

IR analysis confirms the formation of the secondary amide bond and the integrity of the
aromatic systems. The absence of the broad O-H stretch (from nicotinic acid) and the doublet
N-H stretch (from 2-benzylaniline) confirms reaction completion.
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Functional Group

Frequency (cm™?)

Intensity

Assignment Notes

Amide N-H

3280 - 3300

Medium, Sharp

Single band confirms
secondary amide (vs.
doublet in primary

amine).

Amide | (C=0)

1655 - 1665

Strong

Characteristic amide
carbonyl stretch; lower
than ester due to

resonance.

Amide Il (N-H)

1530 - 1550

Strong

N-H bending coupled
with C-N stretch.

C=C (Aromatic)

1590, 1480

Medium

Skeletal vibrations of
pyridine and phenyl

rings.

C-N (Pyridine)

1420

Medium

Ring breathing mode
of the pyridine

heterocycle.

Nuclear Magnetic Resonance (NMR)[2][3][4][5][6][7]

NMR is the gold standard for structural validation. The key to assigning this molecule is

distinguishing the pyridine ring protons (electron-deficient, downfield) from the two phenyl ring

systems.

'H NMR (400 MHz, DMSO-de)

The spectrum is divided into three distinct zones: the Downfield Heteroaromatic Zone, the

Amide Zone, and the Upfield Aromatic/Benzylic Zone.
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Position

3 (ppm)

Multiplicity

J (Hz)

Integral

Assignment
Logic

NH

10.35

s (broad)

1H

Amide
proton.
Deshielded
by carbonyl

anisotropy.

Py-H2

9.12

2.0

1H

Most
deshielded;
adjacentto N
and C=0.

Py-H6

8.78

dd

48,16

1H

Adjacent to
pyridine
nitrogen;
distinct dd

pattern.

Py-H4

8.30

dt

8.0,2.0

1H

Para to
nitrogen;
coupling to
H5 and
H2/H®6.

Py-H5

7.58

ddd

8.0,4.8,0.8

1H

Most shielded
pyridine
proton ([3-

position).

Ar-H (Ortho)

7.45

7.8

1H

Phenyl proton
ortho to the
amide

nitrogen.

Ar-H
(Meta/Para)

7.15-7.35

8H

Overlapping
signals from
the benzyl
ring and

remaining
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aniline

protons.

Diagnostic
Singlet. The
methylene
CH:2 4.02 S - 2H bridge
connecting
the phenyl

rings.

3C NMR (100 MHz, DMSO-ds)

e Carbonyl (C=0): 164.5 ppm.
e Pyridine Carbons: 152.5 (C2), 149.0 (C6), 135.8 (C4), 130.5 (C3), 123.8 (C5).

e Benzylic Carbon (CHz): 36.5 ppm (Key indicator of the linker).

Experimental Protocols
A. Synthesis of N-(2-benzylphenyl)pyridine-3-
carboxamide

o Preparation: In a flame-dried 100 mL round-bottom flask, dissolve 2-benzylaniline (1.83 g,
10.0 mmol) in anhydrous dichloromethane (DCM, 40 mL).

o Base Addition: Add diisopropylethylamine (DIPEA) (2.6 mL, 15.0 mmol) and cool the mixture
to 0°C under nitrogen atmosphere.

o Acylation: Slowly add nicotinoyl chloride hydrochloride (1.96 g, 11.0 mmol) portion-wise over
15 minutes. The solution will turn slightly yellow/orange.

e Reaction: Allow to warm to room temperature and stir for 4 hours. Monitor by TLC (50%
EtOAc/Hexane).

o Workup: Dilute with DCM (50 mL). Wash sequentially with sat. NaHCOs (2 x 30 mL), water
(30 mL), and brine (30 mL).
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Drying: Dry organic layer over anhydrous NazSOa, filter, and concentrate in vacuo.

Purification: Recrystallize from Ethanol/Water or purify via flash chromatography (Gradient:
0-5% MeOH in DCM).

B. Sample Preparation for NMR

Weigh 5-10 mg of the purified solid into a clean vial.

Add 0.6 mL of DMSO-ds (preferred over CDClIs to prevent amide aggregation and sharpen
the NH peak).

Sonicate for 30 seconds to ensure complete dissolution.

Transfer to a 5mm NMR tube.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

© 2026 BenchChem. All rights reserved. 8/10 Tech Support


https://sdbs.db.aist.go.jp/
https://www.nature.com/articles/nrc2559
https://www.benchchem.com/product/b3488540?utm_src=pdf-custom-synthesis#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3488540?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Foundational & Exploratory

Check Availability & Pricing

Sources

e 1. mdpi.com [mdpi.com]

¢ To cite this document: BenchChem. [Comprehensive Characterization Guide: N-(2-
benzylphenyl)pyridine-3-carboxamide[1]]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3488540/docs#comprehensive-characterization-
guide-n-2-benzylphenyl-pyridine-3-carboxamide-1]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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